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Compound of Interest

Compound Name: Balofloxacin dihydrate

Cat. No.: B023738

An In-depth Technical Examination of Balofloxacin Dihydrate: Molecular Weight and
Chemical Formula

This document provides a concise, technical overview of the fundamental physicochemical
properties of Balofloxacin dihydrate, a fluoroquinolone antibiotic. The intended audience for
this guide includes researchers, scientists, and professionals engaged in the field of drug
development and pharmaceutical sciences.

Physicochemical Data Summary

The core quantitative data for Balofloxacin dihydrate, as well as its anhydrous form for
comparative purposes, are presented below. This information is fundamental for experimental
design, formulation development, and quality control.

Compound Molecular Formula Molecular Weight ( g/mol )
Balofloxacin Dihydrate C20H28FN306[1] 425.45[2][3] / 425.46[1]
Balofloxacin (Anhydrous) C20H24FN304[4] 389.427[4]

Balofloxacin is an orally active fluoroquinolone antibiotic with a broad spectrum of activity
against both gram-negative and gram-positive bacteria.[4][5]
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Relationship between Balofloxacin and Balofloxacin
Dihydrate

The relationship between the anhydrous and dihydrate forms of Balofloxacin is a
straightforward hydration reaction. The dihydrate form incorporates two molecules of water into
its crystal structure. This transformation is a critical consideration in pharmaceutical formulation
and storage, as the state of hydration can impact the compound's stability, solubility, and
bioavailability.

Balofloxacin (Anhydrous) Water
C20H24FN304 2H20
+ 2H20 (Hydration) - 2H20 (Dehydration)

Balofloxacin Dihydrate

C20H28FN30s

Click to download full resolution via product page

Caption: Hydration and dehydration of Balofloxacin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Balofloxacin dihydrate molecular weight and formula.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023738#balofloxacin-dihydrate-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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